6-ethyl-2-(2-oxo-2H-chromene-3-carboxamido)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxamide hydrochloride

• IUPAC Name: 6-ethyl-2-[(2-oxochromene-3-carbonyl)amino]-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxamide;hydrochloride
• InChI: InChI=1S/C20H19N3O4S.ClH/c1-2-23-8-7-12-15(10-23)28-19(16(12)17(21)24)22-18(25)13-9-11-5-3-4-6-14(11)27-20(13)26;/h3-6,9H,2,7-8,10H2,1H3,(H2,21,24)(H,22,25);1H
• InChI Key: ZVLHGRVXPALBBS-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCC2=C(C1)SC(=C2C(=O)N)NC(=O)C3=CC4=CC=CC=C4OC3=O.Cl
• Molecular Formula: C20H20ClN3O4S
• Molecular Weight: 433.9 g/mol

Description

6-ethyl-2-(2-oxo-2H-chromene-3-carboxamido)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxamide hydrochloride is a useful research compound. Its molecular formula is C20H20ClN3O4S and its molecular weight is 433.91. The purity is usually 95%.
BenchChem offers high-quality 6-ethyl-2-(2-oxo-2H-chromene-3-carboxamido)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxamide hydrochloride suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 6-ethyl-2-(2-oxo-2H-chromene-3-carboxamido)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxamide hydrochloride including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Novel Heterocyclic Compound Synthesis

Researchers have developed methods for synthesizing diverse heterocyclic compounds that involve reactions with chromone-3-carboxamides, showcasing the potential of the compound as a precursor in organic synthesis. For instance, chromone-3-carboxamides have been reacted with cyanothioacetamide to form various derivatives, indicating the versatility of the compound in synthesizing novel heterocyclic structures (Kornev, Tishin, & Sosnovskikh, 2019). Additionally, the synthesis of 2-oxo-5,6,7,7a-tetrahydrothieno[3,2-c]pyridine, a key intermediate in drug development, from related starting materials highlights the relevance of such compounds in pharmaceutical research (Zhong Weihui, 2013).

Drug Discovery through Molecular Hybridization

Molecular hybridization techniques have been employed to design and synthesize derivatives of 6-ethyl-2-(2-oxo-2H-chromene-3-carboxamido)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxamide for the purpose of drug discovery. A study reports the development of novel tetrahydrothieno[2,3-c]pyridine-3-carboxamide-based inhibitors targeting Mycobacterium tuberculosis, demonstrating the compound's utility in developing treatments for tuberculosis (Samala et al., 2014).

Antimicrobial Activity Investigations

The compound and its derivatives have also been explored for their antimicrobial properties. Synthesis and antimicrobial activity assessment of N-5-diaryl-7-methyl-3-oxo-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide hydrochlorides, derived from similar compounds, suggest potential applications in combating microbial infections (Gein et al., 2015).